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Compound of Interest

Compound Name: 6-Caffeoyl-D-glucose

Cat. No.: B15181021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 6-
Caffeoyl-D-glucose, a compound often used in scientific research. Due to the presence of a

phenolic group in its structure, 6-Caffeoyl-D-glucose should be handled and disposed of as

hazardous chemical waste. Adherence to these procedural guidelines is critical for maintaining

laboratory safety and ensuring environmental compliance.

I. Hazard Assessment and Classification
While a specific Safety Data Sheet (SDS) for 6-Caffeoyl-D-glucose is not readily available, its

chemical structure, consisting of a glucose molecule ester-linked to a caffeic acid moiety,

allows for a composite hazard assessment.

D-(+)-Glucose Component: Generally not classified as a hazardous substance.

Caffeoyl (Phenolic) Component: Phenolic compounds are typically treated as hazardous.

Phenol itself is toxic and corrosive.[1][2] Therefore, the entire molecule must be handled with

the precautions required for phenolic compounds.

Summary of Chemical Components:
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Component Chemical Formula Key Hazards

D-(+)-Glucose C₆H₁₂O₆ None

Caffeic Acid C₉H₈O₄ Irritant

6-Caffeoyl-D-glucose C₁₅H₁₈O₉
Assumed Hazardous (Phenolic

Compound)

II. Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling 6-Caffeoyl-D-glucose in solid or solution

form to prevent skin and eye contact.

PPE Item Specification Rationale

Gloves
Nitrile or other chemical-

resistant gloves

To prevent skin contact with

the phenolic compound.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

III. Disposal Procedures
Under no circumstances should 6-Caffeoyl-D-glucose or its waste be disposed of down the

drain.[3] All waste must be collected as hazardous chemical waste.

Step-by-Step Disposal Protocol:

Segregate Waste:

Solid Waste: Collect pure 6-Caffeoyl-D-glucose, contaminated spatulas, weigh boats,

and other solid materials in a designated, properly labeled, and sealable hazardous waste

container.[3]
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Liquid Waste: Collect all solutions containing 6-Caffeoyl-D-glucose in a separate,

designated, and properly labeled hazardous waste container for liquids.

Sharps Waste: Needles, syringes, or other sharps contaminated with 6-Caffeoyl-D-
glucose must be disposed of in a designated sharps container for hazardous chemical

waste.

Contaminated Labware: Disposable labware such as pipette tips, centrifuge tubes, and

gloves that have come into contact with 6-Caffeoyl-D-glucose should be collected in a

sealed container or a durable, leak-proof bag clearly marked as hazardous waste.[3]

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "6-Caffeoyl-D-glucose".

Include the approximate concentration and quantity of the waste.

Indicate the date the waste was first added to the container.

Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed except when adding waste.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Requesting Waste Pickup:

When the waste container is nearly full (approximately 90%), arrange for its collection by

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.[3]

IV. Spill and Emergency Procedures
In the event of a spill, follow these procedures:
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Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Don PPE: Before cleaning, put on the appropriate PPE, including gloves, eye protection, and

a lab coat. For larger spills, respiratory protection may be necessary.

Containment:

Solid Spills: Gently sweep the solid material into a designated hazardous waste container.

Avoid creating dust.

Liquid Spills: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or a

commercial chemical absorbent).

Cleanup: Collect the absorbent material and place it in a sealed, labeled hazardous waste

container.

Decontamination: Clean the spill area with an appropriate solvent or detergent and water.

Collect the cleaning materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Logical Workflow for Disposal:

Final Disposal

Solid Waste

Solid Waste Container

Liquid Waste

Liquid Waste Container

Contaminated Materials

Contaminated Materials Container

EHS Pickup
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Caption: Waste Disposal Workflow for 6-Caffeoyl-D-glucose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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